Cas no 139503-72-3 (Octanedioic acid, 2-cyano-, diethyl ester)
139503-72-3 structure
Product Name:Octanedioic acid, 2-cyano-, diethyl ester
CAS No:139503-72-3
MF:C13H21NO4
MW:255.31014418602
CID:1272750
Update Time:2024-08-04
Octanedioic acid, 2-cyano-, diethyl ester Chemical and Physical Properties
Names and Identifiers
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- Octanedioic acid, 2-cyano-, diethyl ester
- Octanedioic acid, 2-cyano-, 1,8-diethyl ester
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- Inchi: 1S/C13H21NO4/c1-3-17-12(15)9-7-5-6-8-11(10-14)13(16)18-4-2/h11H,3-9H2,1-2H3
- InChI Key: MEAWWSYGFGNSMB-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(C#N)CCCCCC(OCC)=O
Computed Properties
- Exact Mass: 255.14713
Experimental Properties
- Density: 1.047±0.06 g/cm3(Predicted)
- Boiling Point: 373.4±27.0 °C(Predicted)
- PSA: 76.39
Octanedioic acid, 2-cyano-, diethyl ester Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
139503-72-3 (Octanedioic acid, 2-cyano-, diethyl ester) Related Products
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